7-chloro-4-(8-quinolinylthio)quinoline

• IUPAC Name: 7-chloro-4-quinolin-8-ylsulfanylquinoline
• InChI: InChI=1S/C18H11ClN2S/c19-13-6-7-14-15(11-13)20-10-8-16(14)22-17-5-1-3-12-4-2-9-21-18(12)17/h1-11H
• InChI Key: YWVIURVZFXBRKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)SC3=C4C=CC(=CC4=NC=C3)Cl)N=CC=C2
• Molecular Formula: C18H11ClN2S
• Molecular Weight: 322.8 g/mol

Description

Quinoline derivatives, including 7-chloro-4-(8-quinolinylthio)quinoline, are of significant interest in medicinal chemistry due to their diverse pharmacological activities. These compounds have been explored for their potential in various therapeutic areas, demonstrating the versatility and importance of quinoline-based structures in drug development.

Synthesis Analysis

The synthesis of quinoline derivatives often involves multi-step reactions, starting from basic quinoline structures and introducing various substituents to achieve desired chemical properties. For example, the synthesis of 7-chloro-4-(substituted amino) quinolines involves modifications to introduce different amino groups, showcasing the adaptability of the quinoline core structure in synthesizing targeted derivatives (Tewari et al., 2000).

Molecular Structure Analysis

Quinoline derivatives' molecular structures are crucial in determining their chemical and biological properties. X-ray crystallography studies, such as those conducted on isomeric chloro-(methylthio)quinolines, provide insight into the molecular conformation, crystal packing, and intermolecular interactions, which are essential for understanding the reactivity and biological activity of these compounds (Maślanskiewicz et al., 1995).

Chemical Reactions and Properties

Quinoline derivatives undergo various chemical reactions, including nucleophilic substitutions, which are fundamental in modifying their structures for specific applications. The reactivity of the quinoline nucleus, particularly at the positions involved in substitution reactions, plays a critical role in the synthesis of novel derivatives with enhanced or targeted properties (Ismail et al., 2000).

Physical Properties Analysis

The physical properties of quinoline derivatives, such as solubility, melting points, and crystalline structure, are influenced by the nature and position of substituents on the quinoline core. These properties are crucial for the compound's formulation, stability, and application in medicinal chemistry.

Chemical Properties Analysis

Quinoline derivatives exhibit a wide range of chemical properties, including basicity, nucleophilicity, and electrophilic substitution reactions, dictated by their molecular structure. The presence of electron-donating or withdrawing groups significantly affects these properties, influencing their reactivity and interactions with biological targets (Rowlands et al., 2020).